Cas no 2548989-07-5 (4-{4-[4-(5-Fluoropyrimidin-4-yl)piperazin-1-yl]-6-methylpyrimidin-2-yl}morpholine)
4-{4-[4-(5-Fluoropyrimidin-4-yl)piperazin-1-yl]-6-methylpyrimidin-2-yl}morpholine is a fluorinated pyrimidine derivative featuring a piperazine and morpholine substitution pattern. This compound exhibits potential as an intermediate in pharmaceutical synthesis, particularly in the development of kinase inhibitors due to its structural resemblance to known bioactive scaffolds. The presence of fluorine enhances metabolic stability and binding affinity, while the morpholine and piperazine moieties contribute to solubility and pharmacokinetic properties. Its well-defined heterocyclic framework makes it suitable for structure-activity relationship (SAR) studies in medicinal chemistry. The compound is typically handled under controlled conditions due to its reactivity and should be stored in anhydrous environments to maintain stability.
2548989-07-5 structure
Product Name:4-{4-[4-(5-Fluoropyrimidin-4-yl)piperazin-1-yl]-6-methylpyrimidin-2-yl}morpholine
CAS No:2548989-07-5
MF:C17H22FN7O
MW:359.401285648346
CID:5310866
PubChem ID:154583055
Update Time:2025-06-09
4-{4-[4-(5-Fluoropyrimidin-4-yl)piperazin-1-yl]-6-methylpyrimidin-2-yl}morpholine Chemical and Physical Properties
Names and Identifiers
-
- AKOS040709461
- 2548989-07-5
- F6619-5299
- 4-{4-[4-(5-fluoropyrimidin-4-yl)piperazin-1-yl]-6-methylpyrimidin-2-yl}morpholine
- 4-{4-[4-(5-Fluoropyrimidin-4-yl)piperazin-1-yl]-6-methylpyrimidin-2-yl}morpholine
-
- Inchi: 1S/C17H22FN7O/c1-13-10-15(22-17(21-13)25-6-8-26-9-7-25)23-2-4-24(5-3-23)16-14(18)11-19-12-20-16/h10-12H,2-9H2,1H3
- InChI Key: WTHYEPXAWBAFGF-UHFFFAOYSA-N
- SMILES: FC1=CN=CN=C1N1CCN(C2C=C(C)N=C(N=2)N2CCOCC2)CC1
Computed Properties
- Exact Mass: 359.18698651g/mol
- Monoisotopic Mass: 359.18698651g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 9
- Heavy Atom Count: 26
- Rotatable Bond Count: 3
- Complexity: 445
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.4
- Topological Polar Surface Area: 70.5Ų
4-{4-[4-(5-Fluoropyrimidin-4-yl)piperazin-1-yl]-6-methylpyrimidin-2-yl}morpholine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F6619-5299-2μmol |
4-{4-[4-(5-fluoropyrimidin-4-yl)piperazin-1-yl]-6-methylpyrimidin-2-yl}morpholine |
2548989-07-5 | 2μmol |
$85.5 | 2023-09-07 | ||
| Life Chemicals | F6619-5299-5μmol |
4-{4-[4-(5-fluoropyrimidin-4-yl)piperazin-1-yl]-6-methylpyrimidin-2-yl}morpholine |
2548989-07-5 | 5μmol |
$94.5 | 2023-09-07 | ||
| Life Chemicals | F6619-5299-10μmol |
4-{4-[4-(5-fluoropyrimidin-4-yl)piperazin-1-yl]-6-methylpyrimidin-2-yl}morpholine |
2548989-07-5 | 10μmol |
$103.5 | 2023-09-07 | ||
| Life Chemicals | F6619-5299-20μmol |
4-{4-[4-(5-fluoropyrimidin-4-yl)piperazin-1-yl]-6-methylpyrimidin-2-yl}morpholine |
2548989-07-5 | 20μmol |
$118.5 | 2023-09-07 | ||
| Life Chemicals | F6619-5299-1mg |
4-{4-[4-(5-fluoropyrimidin-4-yl)piperazin-1-yl]-6-methylpyrimidin-2-yl}morpholine |
2548989-07-5 | 1mg |
$81.0 | 2023-09-07 | ||
| Life Chemicals | F6619-5299-2mg |
4-{4-[4-(5-fluoropyrimidin-4-yl)piperazin-1-yl]-6-methylpyrimidin-2-yl}morpholine |
2548989-07-5 | 2mg |
$88.5 | 2023-09-07 | ||
| Life Chemicals | F6619-5299-3mg |
4-{4-[4-(5-fluoropyrimidin-4-yl)piperazin-1-yl]-6-methylpyrimidin-2-yl}morpholine |
2548989-07-5 | 3mg |
$94.5 | 2023-09-07 | ||
| Life Chemicals | F6619-5299-4mg |
4-{4-[4-(5-fluoropyrimidin-4-yl)piperazin-1-yl]-6-methylpyrimidin-2-yl}morpholine |
2548989-07-5 | 4mg |
$99.0 | 2023-09-07 | ||
| Life Chemicals | F6619-5299-5mg |
4-{4-[4-(5-fluoropyrimidin-4-yl)piperazin-1-yl]-6-methylpyrimidin-2-yl}morpholine |
2548989-07-5 | 5mg |
$103.5 | 2023-09-07 | ||
| Life Chemicals | F6619-5299-10mg |
4-{4-[4-(5-fluoropyrimidin-4-yl)piperazin-1-yl]-6-methylpyrimidin-2-yl}morpholine |
2548989-07-5 | 10mg |
$118.5 | 2023-09-07 |
4-{4-[4-(5-Fluoropyrimidin-4-yl)piperazin-1-yl]-6-methylpyrimidin-2-yl}morpholine Related Literature
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
2548989-07-5 (4-{4-[4-(5-Fluoropyrimidin-4-yl)piperazin-1-yl]-6-methylpyrimidin-2-yl}morpholine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
CN Supplier
Reagent
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
Nanjing Jubai Biopharm
Gold Member
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
CN Supplier
Bulk
Beyond Pharmaceutical Co., Ltd
Gold Member
CN Supplier
Reagent